Cas no 1421585-25-2 (9-[4-(trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane)

• Product Name: 9-[4-(trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane
• CAS No: 1421585-25-2
• MF: C₁₆H₁₈F₃NO₄
• MW: 345.313635349274
• CID: 5402884
• Update Time: 2025-06-13

9-[4-(trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxa-9-azaspiro[5.5]undec-9-yl[4-(trifluoromethoxy)phenyl]methanone
• 9-[4-(trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane

• Inchi： 1S/C16H18F3NO4/c17-16(18,19)24-13-4-2-12(3-5-13)14(21)20-8-6-15(7-9-20)22-10-1-11-23-15/h2-5H,1,6-11H2
• InChI Key： FCDFUAQWEOBUPV-UHFFFAOYSA-N
• SMILES： C(N1CCC2(OCCCO2)CC1)(C1=CC=C(OC(F)(F)F)C=C1)=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 436.5±45.0 °C(Predicted)
• pka: -1.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 9-[4-(trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane

Comprehensive Overview of 9-[4-(Trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1421585-25-2)

In the realm of organic chemistry and pharmaceutical research, 9-[4-(trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1421585-25-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its spirocyclic core and trifluoromethoxy substituent, represents a fascinating subject for researchers exploring novel bioactive molecules. The presence of the 1,5-dioxa-9-azaspiro[5.5]undecane framework imparts rigidity to the molecular structure, which is often desirable in drug design for enhancing target specificity.

Recent trends in pharmaceutical development highlight a growing interest in spirocyclic compounds, as they offer diverse conformational possibilities and improved metabolic stability. The incorporation of a trifluoromethoxy group further enhances the compound's lipophilicity and bioavailability, making it a promising candidate for medicinal chemistry applications. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) targets, given the structural similarities to known neuroactive compounds. This aligns with current industry focus on addressing neurological disorders, a topic frequently searched in scientific databases and AI-driven research platforms.

The synthetic route to 9-[4-(trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane typically involves multi-step organic transformations, including spirocyclization and amide bond formation. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound's high purity, a critical factor for biological evaluation. Its physicochemical properties, such as solubility and partition coefficient, have been extensively studied to understand its drug-like characteristics, a subject of frequent queries in computational chemistry forums.

From a therapeutic perspective, preliminary studies suggest this compound may interact with G-protein coupled receptors (GPCRs), a protein family targeted by approximately 34% of FDA-approved drugs. This connection to drug discovery pipelines explains its rising popularity in patent literature and academic publications. The azaspiro moiety in particular has been associated with improved blood-brain barrier penetration, a hot topic in neuroscience research and a common search term among medicinal chemists.

Environmental and safety profiles of 1421585-25-2 have been assessed following standard protocols, with data indicating favorable stability under typical laboratory conditions. The compound's structure-activity relationship (SAR) studies are ongoing, with particular attention to how modifications to the benzoyl or spirocyclic portions might enhance biological activity. These investigations resonate with current industry demands for structure-based drug design approaches, a frequently discussed subject in pharmaceutical conferences.

In the context of intellectual property, several patent applications have emerged featuring derivatives of 9-[4-(trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane, particularly in areas of neurological therapeutics and metabolic disorder treatments. This commercial interest underscores the compound's potential value in drug development pipelines. The scientific community continues to explore its pharmacokinetic properties, with special focus on its metabolic pathways and potential drug-drug interactions.

From a technical perspective, handling CAS 1421585-25-2 requires standard laboratory precautions for organic compounds. Its storage recommendations typically suggest protection from moisture and light, with stability data indicating good shelf life under proper conditions. These practical considerations are often searched by laboratory technicians and quality control professionals working with specialized chemical entities.

The future research directions for this compound likely include more detailed in vivo studies to evaluate its therapeutic potential and safety profile. With the pharmaceutical industry's increasing focus on precision medicine and targeted therapies, compounds with such distinctive structural features continue to attract significant research investment. The unique combination of spirocyclic architecture and fluorinated groups in 9-[4-(trifluoromethoxy)benzoyl]-1,5-dioxa-9-azaspiro[5.5]undecane positions it as an interesting case study in modern medicinal chemistry.